Cas no 2171905-54-5 (2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid)

• Product Name: 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid
• CAS No: 2171905-54-5
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6521001
• PubChem ID: 165813576
• Update Time: 2025-09-21

2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid
• 2171905-54-5
• 2-({1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-methylformamido}oxy)acetic acid
• EN300-1474394

• Inchi： 1S/C24H26N2O6/c1-26(32-15-21(27)28)22(29)24(12-6-7-13-24)25-23(30)31-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,20H,6-7,12-15H2,1H3,(H,25,30)(H,27,28)
• InChI Key： LSECOMMXRQWSSV-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(N(C)OCC(=O)O)=O)CCCC1)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid

2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid (CAS No. 2171905-54-5): An Advanced Compound in Medicinal Chemistry

2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid (CAS No. 2171905-54-5) is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, is characterized by its unique structural features and potential applications in drug development.

The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in peptide synthesis due to its ease of removal and high stability under various reaction conditions. The presence of this group in the compound allows for precise control over the reactivity of the amino group, making it an essential intermediate in the synthesis of complex peptides and proteins.

The cyclopentyl ring and the N-methylformamido moiety are key structural elements that contribute to the compound's unique properties. The cyclopentyl ring provides steric hindrance and conformational rigidity, which can influence the binding affinity and selectivity of the final product. The N-methylformamido group, on the other hand, adds functional versatility and can participate in hydrogen bonding interactions, enhancing the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid in various therapeutic applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored its use as a lead compound for developing novel antiviral agents. The researchers found that this compound exhibited potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2, due to its ability to inhibit viral replication at multiple stages.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the compound's potential as a prodrug for targeted drug delivery. The results showed that 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid could be effectively conjugated with specific targeting ligands, enabling it to selectively deliver therapeutic payloads to cancer cells while minimizing systemic toxicity.

The synthetic route for 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid involves several well-established chemical transformations. The initial step typically involves the formation of the Fmoc-protected amino acid derivative, followed by coupling with a suitable alcohol or amine to introduce the cyclopentyl and N-methylformamido functionalities. The final step involves esterification or amidation to form the desired acetic acid derivative.

The purity and quality of 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid are crucial for its successful application in pharmaceutical research. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for characterizing this compound and ensuring its purity. These analytical methods provide detailed insights into the molecular structure and help identify any impurities or by-products that may affect its performance.

In conclusion, 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid (CAS No. 2171905-54-5) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for developing novel therapeutics, particularly in areas such as antiviral agents and targeted drug delivery systems. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs and improving patient outcomes.